Cas no 6636-55-1 (Methyl 6-chloro-2-pyridinecarboxylate)

• Product Name: Methyl 6-chloro-2-pyridinecarboxylate
• CAS No: 6636-55-1
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD00155391
• CID: 46917
• PubChem ID: 242723
• Update Time: 2025-06-08

Methyl 6-chloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-pyridinecarboxylate
• 2-Pyridinecarboxylic acid, 6-chloro-, methyl ester
• Methyl 6-chloropicolinate
• 6-CHLORO-2-PICOLINIC ACID METHYL ESTER
• 6-Chloro-2-picolinicacidmethylester Solution
• methyl (6-chloropyridin-2-yl)acetate
• methyl 6-chloropyridine-2-carboxylate
• Methyl-6-ChloroPicolinate
• 6-Chloropicolinic Acid Methyl Ester
• 6-Chloro-2-pyridinecarboxylic Acid Methyl Ester
• Enamine_000452
• Z56771184
• J-522550
• CL0084
• FT-0659118
• AKOS000269663
• MB00777
• M2640
• 6636-55-1
• EN300-124201
• 6-Chloro-2-picolinic acid, methyl ester
• MFCD00155391
• NSC-51592
• NSC51592
• DTXSID30287569
• CS-W002452
• SY007550
• METHYL 2-CHLOROPYRIDINE-6-CARBOXYLATE
• Methyl 6-chloro-pyridine-2-carboxylate
• ISOBUTYLHYDROGENMETHYLPHOSPHONATE
• Methyl 6-chloropicolinate;Methyl 6-chloro-2-pyridinecarboxylate
• MS-3561
• A8954
• 6-chloro-pyridine-2-carboxylic acid methyl ester
• 6-chloro-2-pyridinecarboxylic acid, methyl ester
• 6-chloro-2-picolinic acid methyl ester, AldrichCPR
• HMS1395E12
• BCP21041
• AC-3382
• SCHEMBL400889
• DB-024203
• 6-ethenyl-3,6-dimethyl-7-(prop-1-en-2-yl)-hexahydro-1-benzofuran-2-one
• BBL028292
• STK858461
• DTXCID70238717

• MDL： MFCD00155391
• Inchi： 1S/C7H6ClNO2/c1-11-7(10)5-3-2-4-6(8)9-5/h2-4H,1H3
• InChI Key： TWUXBVMXSBEKHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=N1
• BRN： 128580

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.295
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 275.832°C at 760 mmHg
• Flash Point: 120.619℃
• Refractive Index: 1.531
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 39.19000
• LogP: 1.52160

Methyl 6-chloro-2-pyridinecarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-chloro-2-pyridinecarboxylate

Methyl 6-chloro-2-pyridinecarboxylate (CAS No: 6636-55-1)

Methyl 6-chloro-2-pyridinecarboxylate is an organic compound with the CAS registry number 6636-55-1. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of Methyl 6-chloro-2-pyridinecarboxylate consists of a pyridine ring substituted with a chlorine atom at position 6 and a methyl ester group at position 2. This unique substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable intermediate in various synthetic processes.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 6-chloro-2-pyridinecarboxylate as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel herbicides and insecticides. The methyl ester group in the molecule facilitates easy functionalization, enabling chemists to modify the compound for specific applications. This flexibility has made Methyl 6-chloro-2-pyridinecarboxylate a cornerstone in medicinal chemistry, where it serves as a precursor for various drug candidates targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of Methyl 6-chloro-2-pyridinecarboxylate typically involves multi-step reactions, including chlorination and esterification processes. Recent studies have focused on optimizing these reactions to improve yield and reduce environmental impact. For example, catalytic methods using transition metal catalysts have been employed to enhance the efficiency of the esterification step. These advancements not only make the synthesis more sustainable but also pave the way for large-scale production of this compound.

In terms of physical properties, Methyl 6-chloro-2-pyridinecarboxylate is a crystalline solid with a melting point of approximately 140°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of Methyl 6-chloro-2-pyridinecarboxylate lies in its use as a building block for advanced materials. Researchers have investigated its potential in creating high-performance polymers and coatings. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced thermal stability and mechanical strength. These materials find applications in aerospace, automotive industries, and electronics.

Moreover, Methyl 6-chloro-2-pyridinecarboxylate has shown potential in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. For instance, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, which are crucial for synthesizing complex organic molecules. This application underscores its versatility and importance in modern catalysis.

From an environmental standpoint, understanding the degradation pathways of Methyl 6-chloro-2-pyridinecarboxylate is essential for assessing its ecological impact. Recent studies have revealed that the compound undergoes hydrolysis under alkaline conditions to form its corresponding carboxylic acid derivative. This information is critical for designing eco-friendly synthetic routes and waste management strategies.

In conclusion, Methyl 6-chloro-2-pyridinecarboxylate (CAS No: 6636-55-1) is a versatile compound with significant potential across multiple fields. Its role as an intermediate in pharmaceuticals, agrochemicals, and materials science continues to drive research into its synthesis, properties, and applications. As new discoveries emerge, this compound is expected to play an even more pivotal role in advancing modern chemistry.